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  3. 1-[(8S,9S,10R,13S,14S,17S)-3,3-dihydroxy-10,13-dimethyl-1,2,4,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl]ethanone
1-[(8S,9S,10R,13S,14S,17S)-3,3-dihydroxy-10,13-dimethyl-1,2,4,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl]ethanone 1-[(8S,9S,10R,13S,14S,17S)-3,3-dihydroxy-10,13-dimethyl-1,2,4,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl]ethanone
Brand Name: Vulcanchem
CAS No.: 12041-98-4
VCID: VC20978828
InChI: InChI=1S/C21H32O3/c1-13(22)16-6-7-17-15-5-4-14-12-21(23,24)11-10-19(14,2)18(15)8-9-20(16,17)3/h4,15-18,23-24H,5-12H2,1-3H3/t15-,16+,17-,18-,19-,20+/m0/s1
SMILES: CC(=O)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)(O)O)C)C
Molecular Formula: C21H32O3
Molecular Weight: 332.5 g/mol

1-[(8S,9S,10R,13S,14S,17S)-3,3-dihydroxy-10,13-dimethyl-1,2,4,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl]ethanone

CAS No.: 12041-98-4

Cat. No.: VC20978828

Molecular Formula: C21H32O3

Molecular Weight: 332.5 g/mol

* For research use only. Not for human or veterinary use.

1-[(8S,9S,10R,13S,14S,17S)-3,3-dihydroxy-10,13-dimethyl-1,2,4,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl]ethanone - 12041-98-4

Specification

CAS No. 12041-98-4
Molecular Formula C21H32O3
Molecular Weight 332.5 g/mol
IUPAC Name 1-[(8S,9S,10R,13S,14S,17S)-3,3-dihydroxy-10,13-dimethyl-1,2,4,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl]ethanone
Standard InChI InChI=1S/C21H32O3/c1-13(22)16-6-7-17-15-5-4-14-12-21(23,24)11-10-19(14,2)18(15)8-9-20(16,17)3/h4,15-18,23-24H,5-12H2,1-3H3/t15-,16+,17-,18-,19-,20+/m0/s1
Standard InChI Key RIVRCOOSXOIPAH-DWIKVQACSA-N
Isomeric SMILES CC(=O)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC=C4[C@@]3(CCC(C4)(O)O)C)C
SMILES CC(=O)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)(O)O)C)C
Canonical SMILES CC(=O)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)(O)O)C)C

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